Cas no 18819-96-0 (Phosphorodithioic acid,O,O-dioctadecyl ester)

Phosphorodithioic acid,O,O-dioctadecyl ester Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-dioctadecyl ester
• dioctadecoxy-sulfanyl-sulfanylidene-λ⁵-phosphane
• O,O-dioctadecyl hydrogen dithiophosphate
• O,O-dioctadecyl hydrogen phosphorodithioate
• Einecs 242-598-8
• Dithiophosphoric acid O,O-dioctadecyl ester
• Dithiophosphoric acid O,O-bisoctadecyl ester
• NS00048220
• dioctadecoxy-sulfanyl-sulfanylidene-lambda5-phosphane
• DTXSID50172165
• 18819-96-0
• SCHEMBL2716235
• +Expand

• InChIKey： HBLUTSPORGTSEC-UHFFFAOYSA-N
• Inchi： InChI=1S/C36H75O2PS2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39(40,41)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3,(H,40,41)
• SMILES： CCCCCCCCCCCCCCCCCCOP(OCCCCCCCCCCCCCCCCCC)(S)=S

Computed Properties

• Exact Mass: 634.49505
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 36
• Monoisotopic Mass: 634.49461098g/mol
• Heavy Atom Count: 41
• Complexity: 490
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 19.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 18.46